TMCB

• CAS No.: 905105-89-7
• Product Name: TMCB
• Molecular Formula: C11H9Br4N3O2
• Molecular Weight: 534.82
• IUPAC Name: 2-[4,5,6,7-tetrabromo-2-(dimethylamino)benzimidazol-1-yl]acetic acid
• Standard InChI: InChI=1S/C11H9Br4N3O2/c1-17(2)11-16-9-7(14)5(12)6(13)8(15)10(9)18(11)3-4(19)20/h3H2,1-2H3,(H,19,20)
• Standard InChIKey: PHAOTASRLQMKBE-UHFFFAOYSA-N
• SMILES: CN(C)C1=NC2=C(N1CC(=O)O)C(=C(C(=C2Br)Br)Br)Br
• Appearance: Solid powder
• Description: TMCB is a dual-kinase inhibitor. It acts by inhibiting both casein kinase 2 (CK2) and extracellular-signal-regulated kinase 8 (ERK8).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TMCB
• Reference: 1: Geiger DW, Eggett DL, Charles SK. A method for characterizing essential tremor from the shoulder to the wrist. Clin Biomech (Bristol, Avon). 2018 Feb;52:117-123. doi: 10.1016/j.clinbiomech.2017.12.003. Epub 2018 Jan 3. PubMed PMID: 29428341.; 2: Crandall JW, Oudah M, Tennom, Ishowo-Oloko F, Abdallah S, Bonnefon JF, Cebrian M, Shariff A, Goodrich MA, Rahwan I. Cooperating with machines. Nat Commun. 2018 Jan 16;9(1):233. doi: 10.1038/s41467-017-02597-8. PubMed PMID: 29339817; PubMed Central PMCID: PMC5770455.; 3: Scoville CD, Leavitt GR, Rosales M, Tolley HD. A pilot study of the relationship between preeclampsia and anti-tetanus toxoid antibody levels. Pregnancy Hypertens. 2017 Oct;10:182-186. doi: 10.1016/j.preghy.2017.08.004. Epub 2017 Aug 24. PubMed PMID: 29153676.; 4: Sandwisch JW, Hedberg L, Hedberg K. Molecular Structure, Equilibrium Conformation, and Ring-Puckering Motion in 1,1,3,3-Tetramethylcyclobutane. An Electron-Diffraction Investigation Augmented by Molecular Orbital and Normal Coordinate Calculations. J Phys Chem A. 2017 Aug 17;121(32):6150-6154. doi: 10.1021/acs.jpca.7b05428. Epub 2017 Aug 7. PubMed PMID: 28737912.; 5: Han X, Gibson J, Eggett DL, Parker TL. Bergamot (Citrus bergamia) Essential Oil Inhalation Improves Positive Feelings in the Waiting Room of a Mental Health Treatment Center: A Pilot Study. Phytother Res. 2017 May;31(5):812-816. doi: 10.1002/ptr.5806. Epub 2017 Mar 24. PubMed PMID: 28337799; PubMed Central PMCID: PMC5434918.; 6: Bollacke A, Nienberg C, Borgne ML, Jose J. Toward selective CK2alpha and CK2alpha' inhibitors: Development of a novel whole-cell kinase assay by Autodisplay of catalytic CK2alpha'. J Pharm Biomed Anal. 2016 Mar 20;121:253-260. doi: 10.1016/j.jpba.2016.01.011. Epub 2016 Jan 8. PubMed PMID: 26786382.; 7: Field SL, Dasgupta T, Cummings M, Savage RS, Adebayo J, McSara H, Gunawardena J, Orsi NM. Bayesian modeling suggests that IL-12 (p40), IL-13 and MCP-1 drive murine cytokine networks in vivo. BMC Syst Biol. 2015 Nov 9;9:76. doi: 10.1186/s12918-015-0226-3. PubMed PMID: 26553024; PubMed Central PMCID: PMC4640223.; 8: March JK, Pratt MD, Lowe CW, Cohen MN, Satterfield BA, Schaalje B, O'Neill KL, Robison RA. The differential effects of heat-shocking on the viability of spores from Bacillus anthracis, Bacillus subtilis, and Clostridium sporogenes after treatment with peracetic acid- and glutaraldehyde-based disinfectants. Microbiologyopen. 2015 Oct;4(5):764-73. doi: 10.1002/mbo3.277. Epub 2015 Jul 17. PubMed PMID: 26185111; PubMed Central PMCID: PMC4618609.; 9: Heaton MJ, Sain SR, Greasby TA, Uejio CK, Hayden MH, Monaghan AJ, Boehnert J, Sampson K, Banerjee D, Nepal V, Wilhelmi OV. Characterizing urban vulnerability to heat stress using a spatially varying coefficient model. Spat Spatiotemporal Epidemiol. 2014 Apr;8:23-33. doi: 10.1016/j.sste.2014.01.002. Epub 2014 Jan 24. PubMed PMID: 24606992.; 10: Heaton MJ, Peng RD. Extending distributed lag models to higher degrees. Biostatistics. 2014 Apr;15(2):398-412. doi: 10.1093/biostatistics/kxt031. Epub 2013 Aug 29. PubMed PMID: 23990524; PubMed Central PMCID: PMC3944968.; 11: Tolley HD. Using the random walk model for understanding aging: Comments on "The quadratic hazard model for analyzing longitudinal data on aging, health, and the life span" by A.I. Yashin et al. Phys Life Rev. 2012 Jun;9(2):191-2; discussion 195-7. doi: 10.1016/j.plrev.2012.05.007. Epub 2012 May 17. PubMed PMID: 22609433.; 12: Dallon JC, Newren E, Hansen MD. Using a mathematical model of cadherin-based adhesion to understand the function of the actin cytoskeleton. Phys Rev E Stat Nonlin Soft Matter Phys. 2009 Mar;79(3 Pt 1):031918. Epub 2009 Mar 27. PubMed PMID: 19391982.; 13: Menke J, Martinez T. Improving supervised learning by adapting the problem to the learner. Int J Neural Syst. 2009 Feb;19(1):1-9. PubMed PMID: 19263499.; 14: Carroll HD, Ridge PG, Clement MJ, Snell QO. Phylogenies scores for exhaustive searches and parsimony scores searches. Int J Bioinform Res Appl. 2007;3(4):493-503. PubMed PMID: 18048315.; 15: Ebbert MT, Beckstead WA, O'Connor TD, Clement MJ, McClellan DA. Pharmacogenomics: analysing SNPs in the CYP2D6 gene using amino acid properties. Int J Bioinform Res Appl. 2007;3(4):471-9. PubMed PMID: 18048313.; 16: Pereira PM, Teixeira M, Xavier AV, Louro RO, Pereira IA. The Tmc complex from Desulfovibrio vulgaris hildenborough is involved in transmembrane electron transfer from periplasmic hydrogen oxidation. Biochemistry. 2006 Aug 29;45(34):10359-67. PubMed PMID: 16922512.; 17: Muramoto T, Takeda S, Furuya Y, Urushihara H. Reverse genetic analyses of gamete-enriched genes revealed a novel regulator of the cAMP signaling pathway in Dictyostelium discoideum. Mech Dev. 2005 May;122(5):733-43. Epub 2005 Jan 18. PubMed PMID: 15817229.; 18: Dallon JC, Othmer HG. How cellular movement determines the collective force generated by the Dictyostelium discoideum slug. J Theor Biol. 2004 Nov 21;231(2):203-22. PubMed PMID: 15380385.; 19: Demirer T, Ayli M, Fen T, Ozcan M, Arat M, Buyukberber S, Arslan O, Gurman G, Akan H, Ilhan O. High-dose thiotepa, melphalan and carboplatin (TMCb) followed by autologous peripheral blood stem cell transplantation in patients with lymphoma -- a retrospective evaluation. Bone Marrow Transplant. 2004 Nov;34(9):781-6. PubMed PMID: 15354206.; 20: Demirer T, Uysal VA, Ayli M, Genc Y, Ilhan O, Koc H, Dagli M, Arat M, Gunel N, Fen T, Dincer S, Ustael N, Yildiz M, Ustun T, Seyrek E, Ozet G, Muftuoglu O, Akan H. High-dose thiotepa, melphalan and carboplatin (TMCb) followed by autologous stem cell transplantation in patients with advanced breast cancer: a retrospective evaluation. Bone Marrow Transplant. 2003 May;31(9):755-61. PubMed PMID: 12732881.
• PubChem Compound: 46943415
• Last Modified: Nov 11 2021